4-(Hex-1-EN-1-YL)benzene-1,2-diol

• CAS No.: 100668-21-1
• Molecular Formula: C12H16O2
• Molecular Weight: 192.25 g/mol
• IUPAC Name: 4-hex-1-enylbenzene-1,2-diol
• InChI: InChI=1S/C12H16O2/c1-2-3-4-5-6-10-7-8-11(13)12(14)9-10/h5-9,13-14H,2-4H2,1H3
• InChI Key: NRJONEZFCZVLLI-UHFFFAOYSA-N
• Canonical SMILES: CCCCC=CC1=CC(=C(C=C1)O)O

Description

4-(Hex-1-EN-1-YL)benzene-1,2-diol is a useful research compound. Its molecular formula is C12H16O2 and its molecular weight is 192.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In 10 ml of absolute methanol was dissolved 198 mg of 1-(3',4'-bistetrahydropyranyloxy-phenyl)-1-hexene obtained in Example 17-(1), and a catalytic amount of p-toluenesulfonic acid was added to the solution at 0° C. The mixture was stirred for 2 hours at the same temperature. After reaction, one drop of triethylamine was added to the reaction mixture and the mixture was concentrated to give crude product. By purification of the crude product by means of column chromatography [silica gel/ether:hexane (1:2)], 61 mg of pure product was obtained.